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Compound of Interest

Compound Name:

Cat. No.:

2,2-Dimethyl-1,3-dithiane

B15486660

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mass spectrometry data for 2,2-
Dimethyl-1,3-dithiane, a heterocyclic compound with applications in organic synthesis. This
document outlines the expected mass spectral data, a detailed experimental protocol for its
analysis by gas chromatography-mass spectrometry (GC-MS), and visual representations of

the analytical workflow and fragmentation pathway.

Physicochemical Properties

A summary of the key physicochemical properties of 2,2-Dimethyl-1,3-dithiane is presented in

Table 1.

Property Value Reference

Molecular Formula C6H12S2 [1]

Molecular Weight 148.29 g/mol [1]

Exact Mass 148.03804273 Da [1]

CAS Number 6007-22-3 [1]

IUPAC Name 2,2-dimethyl-1,3-dithiane [1]
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Mass Spectrometry Data

The primary method for analyzing volatile and semi-volatile compounds like 2,2-Dimethyl-1,3-
dithiane is Gas Chromatography-Mass Spectrometry (GC-MS) with Electron lonization (El).

Electron lonization Mass Spectrum

Electron ionization of 2,2-Dimethyl-1,3-dithiane results in the formation of a molecular ion
(M+) and various fragment ions. The mass spectrum is characterized by a molecular ion peak
at an m/z of 148.[1] Due to the lack of a publicly available, comprehensive fragmentation table,
Table 2 summarizes the expected major fragment ions based on the structure of the molecule
and common fragmentation patterns of thioacetals. The relative intensities are estimations and
may vary based on experimental conditions.

Proposed Relative Intensity
m/z Proposed Structure .
Fragment lon (Estimated)
[C6H12S2]+e _
148 [M]+e High
(Molecular lon)
133 [C5H9S2]+ [M - CH3]+ Moderate
105 [C4H9S]+ [M - CH3 - C2H4]+ Moderate to High
87 [C4HT7S]+ [M-CHS3 - S+ Moderate
74 [C2HBS2]+e [CH2S2CH2]+e High
59 [C2H3S]+ [CH3CS]+ Moderate
41 [C3H5]+ [Allyl Cation]+ Low to Moderate

Experimental Protocol: GC-MS Analysis

The following is a representative protocol for the analysis of 2,2-Dimethyl-1,3-dithiane using a
standard Gas Chromatography-Mass Spectrometry system. This protocol is based on
established methods for the analysis of volatile sulfur compounds.[2][3][4]

Sample Preparation
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o Standard Solution: Prepare a stock solution of 2,2-Dimethyl-1,3-dithiane in a volatile, non-
polar solvent such as dichloromethane or hexane at a concentration of 1 mg/mL.

e Working Standards: Create a series of working standards by serial dilution of the stock
solution to establish a calibration curve. Recommended concentrations range from 1 pg/mL
to 100 pg/mL.

o Sample Matrix: For samples in a complex matrix, a sample preparation technique such as
solid-phase microextraction (SPME) may be employed to extract and concentrate the
analyte before injection.[2][4]

Gas Chromatography (GC) Conditions

« Injector: Split/splitless injector, operated in splitless mode for trace analysis or with a split
ratio of 20:1 for higher concentrations.

 Injector Temperature: 250 °C.
e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

e Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25
mm i.d., 0.25 pm film thickness).

e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 280 °C.

o Final hold: 5 minutes at 280 °C.

Mass Spectrometry (MS) Conditions

« lonization Mode: Electron lonization (EIl) at 70 eV.
e lon Source Temperature: 230 °C.

e Quadrupole Temperature: 150 °C.
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e Mass Range: Scan from m/z 40 to 200.

e Solvent Delay: 3 minutes.

Visualizations
GC-MS Experimental Workflow

The following diagram illustrates the general workflow for the analysis of 2,2-Dimethyl-1,3-
dithiane by GC-MS.
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A generalized workflow for GC-MS analysis.

Proposed Fragmentation Pathway

The following diagram illustrates a logical relationship for the fragmentation of 2,2-Dimethyl-
1,3-dithiane under electron ionization.
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A plausible fragmentation pathway for 2,2-Dimethyl-1,3-dithiane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Mass Spectrometry of 2,2-Dimethyl-1,3-dithiane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15486660#mass-spectrometry-data-for-2-2-dimethyl-
1-3-dithiane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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